Cas no 1226209-77-3 (2-(3-fluoro-4-methoxyphenyl)-1-methylpiperazine)

• Product Name: 2-(3-fluoro-4-methoxyphenyl)-1-methylpiperazine
• CAS No: 1226209-77-3
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 6277648
• PubChem ID: 82080644
• Update Time: 2025-05-20

2-(3-fluoro-4-methoxyphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methoxyphenyl)-1-methylpiperazine
• EN300-1830007
• 1226209-77-3

• Inchi： 1S/C12H17FN2O/c1-15-6-5-14-8-11(15)9-3-4-12(16-2)10(13)7-9/h3-4,7,11,14H,5-6,8H2,1-2H3
• InChI Key： HAVNXNGSERRGSY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CNCCN1C)OC

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(3-fluoro-4-methoxyphenyl)-1-methylpiperazine

2-(3-Fluoro-4-Methoxyphenyl)-1-Methylpiperazine: A Comprehensive Overview

2-(3-Fluoro-4-Methoxyphenyl)-1-Methylpiperazine, with the CAS number 1226209-77-3, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, characterized by its piperazine ring structure, exhibits unique chemical properties that make it a valuable component in various synthetic processes. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules targeting specific therapeutic areas.

The molecular structure of 2-(3-Fluoro-4-Methoxyphenyl)-1-Methylpiperazine consists of a piperazine ring substituted with a 3-fluoro-4-methoxyphenyl group at the 2-position and a methyl group at the 1-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. The presence of the methoxy group introduces electron-donating effects, while the fluoro group provides electron-withdrawing characteristics, creating a balance that enhances the compound's versatility in chemical reactions.

Recent advancements in synthetic chemistry have enabled efficient methods for the preparation of 2-(3-Fluoro-4-Methoxyphenyl)-1-Methylpiperazine. One notable approach involves the nucleophilic substitution of an appropriate benzene derivative with a piperazine intermediate. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, researchers have explored green chemistry techniques to synthesize this compound, reducing environmental impact while maintaining product quality.

In terms of applications, 2-(3-Fluoro-4-Methoxyphenyl)-1-Methylpiperazine has shown promise in drug discovery programs targeting central nervous system disorders. Its ability to modulate neurotransmitter systems makes it a candidate for treating conditions such as depression and anxiety. Preclinical studies have demonstrated its efficacy in animal models, highlighting its potential as a lead compound for further development.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its role in constructing advanced materials for flexible electronics and optoelectronic devices, showcasing its interdisciplinary relevance.

The growing interest in 2-(3-Fluoro-4-Methoxyphenyl)-1-Methylpiperazine is driven by its ability to serve as a building block for more complex molecules. Its modular structure allows chemists to introduce additional functional groups, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability underscores its importance in modern drug discovery pipelines.

In conclusion, 2-(3-Fluoro-4-Methoxyphenyl)-1-Methylpiperazine, with CAS number 1226209-77-3, stands as a testament to the ingenuity of modern synthetic chemistry. Its unique properties and wide-ranging applications position it as a key compound in both academic research and industrial development. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.